1-{3-[(2-methylpyrimidin-4-yl)oxy]piperidin-1-yl}-2-(thiophen-2-yl)ethan-1-one

• IUPAC Name: 1-[3-(2-methylpyrimidin-4-yl)oxypiperidin-1-yl]-2-thiophen-2-ylethanone
• InChI: InChI=1S/C16H19N3O2S/c1-12-17-7-6-15(18-12)21-13-4-2-8-19(11-13)16(20)10-14-5-3-9-22-14/h3,5-7,9,13H,2,4,8,10-11H2,1H3
• InChI Key: CWUPXDVMTLADID-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC(=N1)OC2CCCN(C2)C(=O)CC3=CC=CS3
• Molecular Formula: C16H19N3O2S
• Molecular Weight: 317.4 g/mol

Description

1-{3-[(2-methylpyrimidin-4-yl)oxy]piperidin-1-yl}-2-(thiophen-2-yl)ethan-1-one, also known as MPTPT, is an organic compound that has a variety of applications in scientific research. It is a member of the pyrimidine family of heterocyclic compounds, which are known for their stability and wide range of uses. MPTPT is of particular relevance to researchers due to its ability to act as a substrate for the enzyme cytochrome P450 2D6 (CYP2D6). This enzyme is involved in the metabolism of several drugs, including antidepressants, antipsychotics, and analgesics, and is also responsible for the breakdown of some drugs of abuse. As such, MPTPT has been used as a tool for studying the effects of drugs on CYP2D6 activity.

Mechanism of Action

Target of Action

The primary target of this compound is Protein Kinase B (PKB or Akt) . PKB is a key downstream component in the phosphatidylinositol-3 kinase (PI3K) signaling pathway . It plays an important role in intracellular signaling pathways regulating growth and survival .

Mode of Action

The compound acts as an ATP-competitive inhibitor, with nanomolar potency and up to 150-fold selectivity for inhibition of PKB over the closely related kinase PKA . The binding of this compound to PKB inhibits its activity, thereby modulating the PI3K signaling pathway .

Biochemical Pathways

The inhibition of PKB affects the PI3K signaling pathway . This pathway is involved in a variety of cellular processes, including cell proliferation, protein translation, progression through the cell cycle, and antiapoptotic survival . The compound’s action on PKB can therefore have broad effects on these processes .

Pharmacokinetics

Variation of the linker group between the piperidine and the lipophilic substituent identified related compounds as potent and orally bioavailable inhibitors of pkb .

Result of Action

The inhibition of PKB by this compound can modulate biomarkers of signaling through PKB in vivo and strongly inhibit the growth of human tumor xenografts in nude mice at well-tolerated doses . This suggests that the compound could have potential as an antitumor agent .

Action Environment

It’s worth noting that factors such as temperature can affect the stability of related compounds .

Advantages and Limitations for Lab Experiments

The use of 1-{3-[(2-methylpyrimidin-4-yl)oxy]piperidin-1-yl}-2-(thiophen-2-yl)ethan-1-one in lab experiments has a number of advantages. First, it is a relatively simple and efficient synthesis method, making it cost-effective and safe for use in the lab. Additionally, it has a wide range of applications in scientific research, making it a versatile and useful tool for researchers. However, there are also some limitations to its use in the lab. For example, it can only be used to study the effects of drugs on CYP2D6 activity, and not on other enzymes. Additionally, the metabolites of 1-{3-[(2-methylpyrimidin-4-yl)oxy]piperidin-1-yl}-2-(thiophen-2-yl)ethan-1-one can have a variety of biochemical and physiological effects, making it difficult to predict the exact effects of the compound.

Future Directions

The use of 1-{3-[(2-methylpyrimidin-4-yl)oxy]piperidin-1-yl}-2-(thiophen-2-yl)ethan-1-one in scientific research has a wide range of potential future directions. For example, it could be used to further study the role of CYP2D6 in drug-drug interactions and pharmacogenetics. Additionally, it could be used to study the effects of drugs on other enzymes, such as CYP3A4 and CYP2C9. Furthermore, it could be used to investigate the effects of drugs on the central nervous system and other physiological systems. Finally, it could be used to study the metabolism of other drugs and the effects of drug combinations.

Synthesis Methods

1-{3-[(2-methylpyrimidin-4-yl)oxy]piperidin-1-yl}-2-(thiophen-2-yl)ethan-1-one can be synthesized from the reaction of 2-methylpyrimidine and thiophen-2-yl ethan-1-one. The reaction involves the formation of a Schiff base, which is then reduced using sodium borohydride to form the desired product. The yield of the reaction is typically around 90%, making it a relatively efficient synthesis method. Furthermore, the reaction does not require the use of any hazardous chemicals or solvents, making it a safe and cost-effective method.

Scientific Research Applications

1-{3-[(2-methylpyrimidin-4-yl)oxy]piperidin-1-yl}-2-(thiophen-2-yl)ethan-1-one has been used in a variety of scientific research studies. It has been used as a tool for studying the effects of drugs on CYP2D6 activity, as well as for studying the metabolism of drugs in general. Furthermore, it has been used to investigate the role of CYP2D6 in drug-drug interactions, as well as in pharmacogenetics. Additionally, it has been used in studies looking at the pharmacokinetics and pharmacodynamics of drugs, as well as in studies looking at the effects of drugs on the central nervous system.